N'-benzylidene-4-hydroxybenzohydrazide

• IUPAC Name: N-[(E)-benzylideneamino]-4-hydroxybenzamide
• InChI: InChI=1S/C14H12N2O2/c17-13-8-6-12(7-9-13)14(18)16-15-10-11-4-2-1-3-5-11/h1-10,17H,(H,16,18)/b15-10+
• InChI Key: PWVDBKBNJKXCCS-XNTDXEJSSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)O
• Isomeric SMILES: C1=CC=C(C=C1)/C=N/NC(=O)C2=CC=C(C=C2)O
• Molecular Formula: C14H12N2O2
• Molecular Weight: 240.26 g/mol
• CAS RN: 51771-18-7

Description

N'-benzylidene-4-hydroxybenzohydrazide and its derivatives are notable for their diverse range of applications in the field of chemistry and materials science. These compounds exhibit interesting chemical and physical properties due to their unique molecular structures.

Synthesis Analysis

The synthesis of these compounds typically involves the condensation reaction between benzaldehyde derivatives and 4-hydroxybenzohydrazide in suitable conditions. A novel series of these compounds were synthesized using ultrasonic-mediated N-alkylation of sodium saccharin with methyl chloroacetate, followed by ring expansion, hydrazinolysis, and reaction with various benzaldehydes in an ultrasonic bath (Zia-ur-Rehman et al., 2009).

Molecular Structure Analysis

These compounds exhibit a variety of molecular conformations, largely dependent on their substituents. For instance, derivatives with different substituents (chloro, bromo, diethylamino) showed distinct dihedral angles between the two benzene rings, influencing their planarity and overall molecular structure (Subashini et al., 2012).

Scientific Research Applications

Antimicrobial Activity

• Schiff base compounds derived from 3-hydroxybenzohydrazide, including derivatives similar to N'-benzylidene-4-hydroxybenzohydrazide, have demonstrated notable antimicrobial activity. This includes the study of compounds such as N' -[(2-hydroxy-3-methoxy)benzylidene]-3-hydroxybenzohydrazide monohydrate and its analogs (Wang, Wei, & Zhu, 2008).
• Another investigation into the antimycobacterial activity of various derivatives of p-hydroxybenzohydrazide, including compounds closely related to N'-benzylidene-4-hydroxybenzohydrazide, found significant in vitro activity against microbial strains (Bhole & Bhusari, 2009).

Interaction with Proteins and DNA

• Studies have examined the interaction of bromo-hydrazone derivatives, closely related to N'-benzylidene-4-hydroxybenzohydrazide, with human serum albumin (HSA). These interactions have implications for understanding the thermodynamic properties of these compounds' binding to proteins (Tong, Tian, Liu, & Jiang, 2015).
• Research also indicated that Schiff base compounds, similar in structure to N'-benzylidene-4-hydroxybenzohydrazide, show binding propensity towards Salmon sperm DNA, suggesting potential applications in genetic studies and drug design (Sirajuddin, Uddin, Ali, & Tahir, 2013).

Corrosion Inhibition

• N'-benzylidene-4-hydroxybenzohydrazide derivatives have been studied for their corrosion inhibition properties. Research on N'-[4-(dimethylamino) benzylidene]-4-hydroxybenzohydrazide indicated its effectiveness in mitigating corrosion of mild steel in acidic environments (Kumari & Lavanya, 2021).

Molecular Docking and Theoretical Studies

• Theoretical investigations and molecular docking approaches have been utilized to study the antioxidant activity of Schiff bases similar to N'-benzylidene-4-hydroxybenzohydrazide. These studies provide insights into the antioxidant mechanisms and potential therapeuticapplications of these compounds (Ardjani & Mekelleche, 2017).

Synthesis and Structural Analysis

• Research has focused on the synthesis and structural analysis of N'-benzylidene-4-hydroxybenzohydrazide derivatives. This includes studies on the crystal structure, vibrational spectroscopy, and DFT calculations to understand the electronic properties of these compounds (Arunagiri, Anitha, Subashini, & Selvakumar, 2018).

Biological Screening

• N'-benzylidene-4-hydroxybenzohydrazide derivatives have been subjected to biological screening for various potential applications. This includes studies on anti-inflammatory, antiproliferative, and enzyme inhibitory activities, providing valuable information for drug discovery and development (Rapolu et al., 2013).

Ligand Design and Coordination Chemistry

• These compounds have been used in ligand design, leading to the formation of various metal complexes with potential applications in coordination chemistry. Studies have explored the assembly of Zn(II) complexes with aroylhydrazone Schiff bases, which includes derivatives of N'-benzylidene-4-hydroxybenzohydrazide (Xu et al., 2017).